N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-methyl-5-nitrophenyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-methyl-5-nitrophenyl)oxamide
• InChI: InChI=1S/C17H15N3O6/c1-10-2-4-12(20(23)24)7-13(10)19-17(22)16(21)18-8-11-3-5-14-15(6-11)26-9-25-14/h2-7H,8-9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: BFNOHHDSLXDFCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H15N3O6
• Molecular Weight: 357.32 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-methyl-5-nitrophenyl)oxalamide, also known as BDDNO, is a chemical compound that has been extensively studied for its potential applications in scientific research. BDDNO is a member of the oxalamide family of compounds, which are known for their diverse range of biological activities. In

Scientific Research Applications

Anticancer Properties

This compound has drawn interest due to its potential anticancer activity. . Further investigations into its mechanism of action and specific targets are warranted.

Crystallography and Structural Studies

. Researchers could explore the crystallographic properties of our compound, elucidating its three-dimensional arrangement and intermolecular interactions. Such studies aid in drug design and optimization.

Mechanism of Action

The mechanism of action of a compound often depends on its intended use. For example, some similar compounds have shown antitumor activities, and their mechanisms of action have been studied.

Future Directions

The future directions for research on your compound would likely depend on its properties and potential applications. For similar compounds, future research might focus on optimizing their synthesis, studying their mechanisms of action, or developing new applications.